![molecular formula C17H12Cl2N2O2S2 B2443316 2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide CAS No. 338959-66-3](/img/structure/B2443316.png)
2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, also known as CPT-11, is an organosulfur compound that is used as an anticancer drug. CPT-11 is a prodrug, meaning that it is inactive until it is metabolized in the body. CPT-11 is converted to the active form, SN-38, which then works to inhibit the enzyme topoisomerase I. Topoisomerase I is an enzyme that helps to regulate DNA replication and repair. By blocking this enzyme, CPT-11 is able to prevent the growth of cancer cells.
Scientific Research Applications
Molecular Structure and Interactions
Research has focused on the crystallographic analysis of similar acetamide compounds, revealing intricate details about their molecular orientations and interactions. For example, studies have shown that these molecules can form specific patterns and chains through intermolecular interactions, highlighting the importance of structural analysis in understanding the physical properties of these compounds (Saravanan et al., 2016). This foundational knowledge aids in the rational design of compounds with desired physical and chemical properties.
Synthesis and Characterization
The synthesis and characterization of derivatives of similar compounds have been extensively studied, yielding multifunctional molecules with potential antibacterial and anti-enzymatic properties. These studies involve complex synthetic pathways and utilize various analytical techniques for structural elucidation, such as IR, EI-MS, 1H NMR, and 13C-NMR, to confirm the identity of the synthesized molecules (Nafeesa et al., 2017). Such research is crucial for developing new drugs and materials with specific biological or physical activities.
Pharmacological Evaluation
Compounds structurally related to "2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide" have been evaluated for their pharmacological potential. For instance, derivatives have been tested for antibacterial activity, demonstrating moderate to good efficacy against various bacterial strains. These studies are vital for identifying new therapeutic agents in the fight against resistant bacterial infections (Desai et al., 2008).
Theoretical and Computational Studies
Theoretical investigations, including quantum mechanical studies and molecular docking, have explored the electronic properties and potential biological interactions of acetamide derivatives. These studies provide insights into the nonlinear optical properties and ligand-protein interactions, suggesting applications in photonic devices and as potential inhibitors for specific proteins (Mary et al., 2020).
properties
IUPAC Name |
2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2O2S2/c18-12-7-5-11(6-8-12)14-9-24-17(20-14)21-16(22)10-25(23)15-4-2-1-3-13(15)19/h1-9H,10H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKJREQSXCJMMBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S(=O)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.